Cas no 1523606-47-4 (tert-butyl N-(3-ethylazetidin-3-yl)carbamate hydrochloride)

tert-butyl N-(3-ethylazetidin-3-yl)carbamate hydrochloride structure
1523606-47-4 structure
Product Name:tert-butyl N-(3-ethylazetidin-3-yl)carbamate hydrochloride
CAS No:1523606-47-4
MF:C10H21ClN2O2
MW:236.738941907883
MDL:MFCD23105820
CID:4604040
PubChem ID:72207737
Update Time:2024-11-04

tert-butyl N-(3-ethylazetidin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(3-ethylazetidin-3-yl)carbamate hydrochloride
    • 3-(Boc-amino)-3-ethylazetidine HCl
    • tert-Butyl (3-ethylazetidin-3-yl)carbamate hydrochloride
    • 3-(Boc-amino)-3-ethylazetidine hydrochloride
    • PB35619
    • SB20170
    • tert-butyl 3-ethylazetidin-3-ylcarbamate hydrochloride
    • EN300-7399819
    • SY099861
    • N-Boc-3-ethylazetidin-3-amine Hydrochloride
    • YKC60647
    • tert-butyl N-(3-ethylazetidin-3-yl)carbamate;hydrochloride
    • AS-34464
    • MFCD23105820
    • AKOS027430356
    • DB-432668
    • 1523606-47-4
    • SCHEMBL23043372
    • tert-Butyl(3-ethylazetidin-3-yl)carbamatehydrochloride
    • CS-0048077
    • MDL: MFCD23105820
    • Inchi: 1S/C10H20N2O2.ClH/c1-5-10(6-11-7-10)12-8(13)14-9(2,3)4;/h11H,5-7H2,1-4H3,(H,12,13);1H
    • InChI Key: KLTIDYSPQGAMQY-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)(C)C)C(NC1(CC)CNC1)=O

Computed Properties

  • Exact Mass: 236.1291556 g/mol
  • Monoisotopic Mass: 236.1291556 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 236.74
  • Topological Polar Surface Area: 50.4

tert-butyl N-(3-ethylazetidin-3-yl)carbamate hydrochloride Pricemore >>

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